Cas no 1934979-09-5 ((1H-pyrazol-3-yl)methanesulfonyl fluoride)

• Product Name: (1H-pyrazol-3-yl)methanesulfonyl fluoride
• CAS No: 1934979-09-5
• MF: C₄H₅FN₂O₂S
• MW: 164.158102750778
• CID: 6388590
• PubChem ID: 131014371
• Update Time: 2025-11-07

(1H-pyrazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1H-pyrazol-3-yl)methanesulfonyl fluoride
• EN300-1584110
• 1934979-09-5

• Inchi： 1S/C4H5FN2O2S/c5-10(8,9)3-4-1-2-6-7-4/h1-2H,3H2,(H,6,7)
• InChI Key： IZWHXDZQFDYKNB-UHFFFAOYSA-N
• SMILES： S(CC1=CC=NN1)(=O)(=O)F

Computed Properties

• Exact Mass: 164.00557674g/mol
• Monoisotopic Mass: 164.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on (1H-pyrazol-3-yl)methanesulfonyl fluoride

(1H-Pyrazol-3-yl)Methanesulfonyl Fluoride: A Comprehensive Overview

(1H-Pyrazol-3-yl)methanesulfonyl fluoride, identified by the CAS number 1934979-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a methanesulfonyl fluoride group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to participate in various biochemical interactions. The methanesulfonyl fluoride group, on the other hand, introduces electrophilic character to the molecule, making it a valuable reagent in organic synthesis.

The synthesis of (1H-pyrazol-3-yl)methanesulfonyl fluoride typically involves the reaction of (1H-pyrazol-3-yl)methanol with an appropriate sulfonylating agent. This process is often optimized to ensure high yields and purity. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency, demonstrating the adaptability of this compound in modern synthetic methodologies.

In terms of applications, (1H-pyrazol-3-yl)methanesulfonyl fluoride has found utility in the construction of bioactive molecules. Its electrophilic sulfonyl group makes it an excellent substrate for nucleophilic substitution reactions, enabling the incorporation of various functional groups into complex structures. For instance, researchers have employed this compound as a building block in the synthesis of kinase inhibitors, leveraging its ability to form stable sulfonamides with amino acids.

Recent advancements in medicinal chemistry have highlighted the potential of (1H-pyrazol-3-yl)methanesulfonyl fluoride as a precursor for drug development. A study published in 2023 demonstrated its role in the creation of a novel class of anti-inflammatory agents, where the pyrazole ring contributed to enhanced bioavailability and reduced toxicity. These findings underscore the compound's significance in contemporary drug discovery efforts.

The physical and chemical properties of (1H-pyrazol-3-yl)methanesulfonyl fluoride are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile, facilitating its use in solution-based reactions. Its stability under various reaction conditions has been thoroughly investigated, with results indicating that it remains stable under mildly acidic or basic conditions but reacts vigorously under strongly nucleophilic environments.

In conclusion, (1H-pyrazol-3-yl)methanesulfonyl fluoride stands as a versatile and valuable compound in organic synthesis and pharmacology. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing chemical science is likely to grow even further.